Cas no 85-54-1 (2-(4-Chloro-3-nitrobenzoyl)benzoic acid)

• Product Name: 2-(4-Chloro-3-nitrobenzoyl)benzoic acid
• CAS No: 85-54-1
• MF: C₁₄H₈ClNO₅
• MW: 305.670022964478
• MDL: MFCD00007082
• CID: 34350
• PubChem ID: 66562
• Update Time: 2025-06-14

2-(4-Chloro-3-nitrobenzoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-nitrobenzoyl)benzoic acid
• 3'-Nitro-4'-chlorobenzoylbenzoic acid
• 4-Chloro-3-nitrobenzophenone-2'-carboxylic Acid
• Benzoicacid, o-(4-chloro-3-nitrobenzoyl)- (7CI,8CI)
• 2-(3-Nitro-4-chlorobenzoyl)benzoic acid
• 2-(4'-Chloro-3'-nitrobenzoyl)benzoic acid
• 2-[(4-Chloro-3-nitrophenyl)carbonyl]benzoic acid
• NSC 15366
• 2-(4-Chloro-3-nitrobenzoyl)benzoicacid
• Benzoic acid, 2-(4-chloro-3-nitrobenzoyl)-
• 8GY4PM962I
• RITAQDHCJBLSSL-UHFFFAOYSA-N
• Benzoic acid, o-(4-chloro-3-nitrobenzoyl)-
• 2-(4-Chloranyl-3-Nitro-Phenyl)carbonylbenzoic Acid
• C14H8ClNO5
• NSC15366
• KSC496O4T
• ZX-AT
• SR-01000597240
• DTXSID1058925
• 2-(4-chlor-3-nitrobenzoyl)benzoesyre
• CHEMBL2059070
• AS-14264
• E78104
• F0850-6872
• UNII-8GY4PM962I
• 85-54-1
• 2-(4'-chloro-3'-nitrobenzoyl) benzoic acid
• AKOS001019089
• NSC-15366
• 9FN
• MFCD00007082
• SR-01000597240-1
• SCHEMBL1285789
• W-104080
• EINECS 201-613-8
• 2-(4-Chloro-3-nitrobenzoyl)benzoic acid, 98%
• FT-0618090
• EN300-16975
• 4-Chloro-3-nitrobenzoylbenzoicacid
• Z56845271
• o-(4-Chloro-3-nitrobenzoyl)benzoic acid
• SCHEMBL19334467
• 2-(4-Chloro-3-nitrobenzoyl)benzoic acid (ACI)
• Benzoic acid, o-(4-chloro-3-nitrobenzoyl)- (7CI, 8CI)
• 2-(4′-Chloro-3′-nitrobenzoyl)benzoic acid
• 3′-Nitro-4′-chlorobenzoylbenzoic acid
• 4-Chloro-3-nitrobenzophenone-2′-carboxylic acid
• NS00038970
• Benzoic acid, o-(4-chloro-3-nitrobenzoyl)-(8CI)
• DTXCID7048451
• 2-(3-Nitro-4-chlorobenzoyl)benzoic acid; 2-(4'-Chloro-3'-nitrobenzoyl)benzoic acid; 2-[(4-Chloro-3-nitrophenyl)carbonyl]benzoic acid; 3'-Nitro-4'-chlorobenzoylbenzoic acid; 4-Chloro-3-nitrobenzophenone-2'-carboxylic acid; NSC 15366

• MDL： MFCD00007082
• Inchi： 1S/C14H8ClNO5/c15-11-6-5-8(7-12(11)16(20)21)13(17)9-3-1-2-4-10(9)14(18)19/h1-7H,(H,18,19)
• InChI Key： RITAQDHCJBLSSL-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(C2C=C([N+](=O)[O-])C(Cl)=CC=2)=O)=CC=CC=1)O

Computed Properties

• Exact Mass: 305.00900
• Monoisotopic Mass: 305.0091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 100
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.499
• Melting Point: 198.0 to 202.0 deg-C
• Boiling Point: 548.4 ºC
• Flash Point: 285.4 ºC
• PSA: 100.19000
• LogP: 3.70060
• Solubility: Not determined

2-(4-Chloro-3-nitrobenzoyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 2-(4-Chloro-3-nitrobenzoyl)benzoic acid

Recent Advances in the Study of 2-(4-Chloro-3-nitrobenzoyl)benzoic acid (CAS: 85-54-1) and Its Applications in Chemical Biology and Medicine

2-(4-Chloro-3-nitrobenzoyl)benzoic acid (CAS: 85-54-1) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, synthetic pathways, and potential clinical applications.

One of the most notable advancements in the study of 2-(4-Chloro-3-nitrobenzoyl)benzoic acid is its application in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers utilized a combination of molecular docking and in vitro assays to identify the optimal structural modifications for enhancing both potency and selectivity, paving the way for the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has also explored the anticancer potential of 2-(4-Chloro-3-nitrobenzoyl)benzoic acid. A study conducted by a team at the National Cancer Institute (NCI) revealed that this compound can act as a modulator of apoptosis in certain cancer cell lines. By inducing oxidative stress and disrupting mitochondrial function, the compound was shown to selectively target cancer cells while sparing normal cells. These findings, published in Cancer Research in early 2024, suggest that 2-(4-Chloro-3-nitrobenzoyl)benzoic acid could serve as a promising scaffold for the design of novel chemotherapeutic agents.

The synthetic accessibility of 2-(4-Chloro-3-nitrobenzoyl)benzoic acid has also been a focal point of recent investigations. Researchers have developed more efficient and environmentally friendly synthetic routes to produce this compound at scale. For instance, a 2023 paper in Organic Process Research & Development outlined a green chemistry approach that minimizes the use of hazardous solvents and reduces waste generation. This advancement is particularly significant for industrial applications, where scalability and sustainability are critical considerations.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-Chloro-3-nitrobenzoyl)benzoic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's versatility and demonstrated bioactivity make it a valuable candidate for continued exploration in drug discovery and development.

In conclusion, the latest research on 2-(4-Chloro-3-nitrobenzoyl)benzoic acid (CAS: 85-54-1) underscores its potential as a multifunctional scaffold in chemical biology and medicine. From its role in anti-inflammatory and anticancer therapies to its synthetic advancements, this compound continues to inspire innovative research. Future studies will likely focus on optimizing its pharmacological properties and expanding its therapeutic applications, solidifying its place in the arsenal of modern medicinal chemistry.